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Abstract

Potassium nitrosodisulfonate, commonly known as Fremy's salt, is an inorganic compound
renowned for its nature as a stable and water-soluble free radical. This property makes it a
valuable tool in a variety of chemical and biological research applications. This technical guide
provides a comprehensive overview of potassium nitrosodisulfonate, detailing its synthesis,
physicochemical properties, and key applications, with a focus on its utility in Electron
Paramagnetic Resonance (EPR) spectroscopy, oxidative reactions for organic synthesis, and
the modification of biomolecules. Detailed experimental protocols for its synthesis and major
applications are provided, along with a compilation of its quantitative parameters. Safety and
handling considerations for this reactive species are also thoroughly addressed.

Introduction

Potassium nitrosodisulfonate, with the chemical formula Kz[ON(SO3)z], exists as a dimeric
solid but dissociates in aqueous solution to form the vibrant purple nitrosodisulfonate radical
anion, [ON(SOs)2]?".[1] Discovered by Edmond Frémy in 1845, this paramagnetic species has
garnered significant interest due to its unusual stability for a free radical.[1] This stability,
attributed to the delocalization of the unpaired electron over the nitroso group and the two
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sulfonate groups, allows for its isolation and use as a reagent in a variety of chemical
transformations.

In the solid state, it is a yellow-brown crystalline powder and is diamagnetic, suggesting a
dimeric structure.[2] However, when dissolved in water or other polar solvents, it forms a bright
violet, paramagnetic solution containing the monomeric radical anion.[2] This distinct color
allows for easy visual monitoring of reactions.

The utility of Fremy's salt spans several scientific disciplines. In organic chemistry, it is a well-
established oxidizing agent, particularly for the conversion of phenols and anilines to quinones,
a reaction famously known as the Teuber reaction.[1][3] For researchers in the life sciences
and drug development, its properties as a stable radical make it an excellent standard for
Electron Paramagnetic Resonance (EPR) spectroscopy, aiding in the quantification and
characterization of other radical species.[1] Furthermore, its ability to selectively oxidize amino
acid residues, such as tyrosine, has led to its use in the cross-linking of peptides and proteins.

[4]115]

This guide aims to provide researchers, scientists, and drug development professionals with a
detailed technical resource on potassium nitrosodisulfonate, covering its fundamental
chemistry, practical applications, and the necessary protocols for its safe and effective use.

Physicochemical and Spectroscopic Properties

The unique characteristics of potassium nitrosodisulfonate stem from its stable free radical
nature in solution. A summary of its key physical, chemical, and spectroscopic properties is
presented below.

Physical and Chemical Properties
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Property Value Reference
Chemical Formula K2[ON(S03);] [1]
Molar Mass 268.33 g/mol [1]

Appearance (Solid)

Yellowish-brown powder or

[1]

crystals
Appearance (Agueous
PP ] (Aq Bright violet [1]
Solution)
Solubility Soluble in water [1]

Stability (Solid)

Can decompose
spontaneously, especially in
the presence of moisture or

impurities.[3]

Stability (Solution)

Most stable in weakly alkaline
solutions (pH ~9-10).
Decomposes rapidly in acidic
solutions and more slowly in

strongly alkaline solutions.[6]

Electron Paramagnetic Resonance (EPR) Data

Fremy's salt is widely used as a standard in EPR spectroscopy due to its simple and well-

defined spectrum. The spectrum is characterized by a triplet, arising from the hyperfine

coupling of the unpaired electron with the 14N nucleus (I1=1).

Parameter Value Conditions Reference
g-value ~2.0055 Aqueous solution
Hyperfine Coupling ]

~13.0 G (1.3 mT) Aqueous solution [1]

Constant (aN)

Linewidth

Varies with solvent

and temperature
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Note: The exact g-value and hyperfine coupling constant can vary slightly depending on the
solvent and temperature.

Synthesis and Preparation

Fremy's salt can be synthesized in the laboratory through a two-step process involving the
formation of hydroxylamine-N,N-disulfonate followed by its oxidation. Several oxidizing agents
can be used, with potassium permanganate being a common choice.

Synthesis Workflow
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Step 1: Formation of Hydroxylamine-N,N-disulfonate

Acetic Acid

Sodium Nitrite (NaNO2) Sodium Bisulfite (NaHSO3)

Reaction at low temperature
(0-5°C)

Hydroxylamine-N,N-disulfonate
[HON(SO3)2]2~

Step 2: Oxidation

Potassium Permanganate (KMnOa) Ammonia (NHs)

Oxidation in
alkaline medium

Step 3: Precipitation and Isolation

Nitrosodisulfonate Radical
[ON(SO3)2]~

Potassium Chloride (KCl)

Precipitation

Potassium Nitrosodisulfonate
(Fremy's Salt)
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Phenol [ON(S0O3)2]>~

H abstraction

Phenoxy Radical [ON(S0O3)2]*~

Radical Coupling

Quinone Intermediate

Elimination

Oxidation of Tyrosine

Tyrosine Residue Fremy's Salt

Oxidation

Cross-Linking Reaction

y

ortho-Quinone

Lysine Residue
(or other nucleophile)

Nucleophilic Attack

Covalent Cross-Link

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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